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Compound of Interest

Compound Name:
Medetomidine-13C,d3

Hydrochloride

CAS No.: 1216630-06-6

Cat. No.: B564401

Get Quote

Medetomidine is a synthetic compound used extensively in veterinary medicine as a sedative

and analgesic.[1][2] Its pharmacological activity stems from its high affinity and selectivity for

α2-adrenergic receptors.[1][2] In the realm of analytical chemistry and drug metabolism studies,

the quantification of medetomidine in biological matrices is crucial. Medetomidine-13C,d3 HCl

serves as an ideal internal standard for these applications, particularly in mass spectrometry-

based assays like GC-MS and LC-MS.[1][3]

The incorporation of stable isotopes—one Carbon-13 atom and three deuterium atoms—

results in a molecule that is chemically identical to the unlabeled analyte but has a distinct,

higher molecular weight.[4][5] This mass shift is the cornerstone of its utility. When added to a

sample at a known concentration, it co-elutes with the native medetomidine but is detected at a

different mass-to-charge ratio (m/z). This allows for precise and accurate quantification by

correcting for variations in sample preparation, injection volume, and instrument response.[3][6]
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Medetomidine-13C,d3 HCl is typically supplied as a solid.[1] A summary of its key physical and

chemical properties is presented in Table 1. It is important to note that some specific physical

properties, such as the exact melting point, are not always determined for isotopically labeled

standards and are therefore listed as undetermined in safety data sheets.[7]

Property Value Source(s)

Chemical Name

5-(1-(2,3-dimethylphenyl)ethyl-

2-13C-2,2,2-d3)-1H-imidazole,

monohydrochloride

[1][7]

Synonyms MVP 785-13C-d3 [1][7]

CAS Number 1216630-06-6 [1][5][7]

Molecular Formula C₁₂[¹³C]H₁₃D₃N₂ • HCl [1]

Formula Weight 240.8 g/mol [1][5][7]

Appearance Solid [1]

Purity ≥99% deuterated forms (d₁-d₃) [1]

Melting Point
Undetermined (Unlabeled

form: 168-172 °C)
[7][8]

Solubility

Slightly soluble in methanol.

The unlabeled form is soluble

in ethanol (~30 mg/mL),

DMSO (~25 mg/mL), and PBS

(pH 7.2, ~2 mg/mL).

[1][2]

Storage Temperature -20°C [1]

Stability
≥ 4 years (when stored as

recommended)
[2]

Molecular Structure and Isotopic Labeling
The defining feature of Medetomidine-13C,d3 HCl is the strategic placement of its stable

isotopes. The molecule incorporates three deuterium (d3) atoms on the methyl group of the
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ethyl side chain and one Carbon-13 (13C) atom at the adjacent carbon. This specific labeling

provides a +4 Da mass shift from the most common isotope of the parent molecule, which is

ideal for mass spectrometry, as it avoids potential isotopic overlap from naturally occurring

heavy isotopes in the unlabeled analyte.
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Caption: Molecular structure of Medetomidine-13C,d3 HCl with isotopic labels highlighted.
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Analytical Characterization
While specific spectra for this particular labeled compound are proprietary to the manufacturer,

a scientist can anticipate the key features based on its molecular structure. A certificate of

analysis for a specific batch confirms that the material conforms to the expected structure via

NMR.[9]

Mass Spectrometry (MS): In electrospray ionization (ESI) positive mode, the protonated

molecule [M+H]⁺ would be expected at an m/z of approximately 205.1 (for the free base).

The key diagnostic feature is this +4 Da shift compared to the unlabeled medetomidine (m/z

~201.1). Fragmentation in MS/MS would likely involve the loss of the imidazole-containing

side chain, and the fragmentation pattern would be consistent with that of unlabeled

medetomidine, but with the fragments containing the isotopic labels showing the

corresponding mass shifts.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton spectrum would be very similar to that of unlabeled medetomidine,

with characteristic signals for the aromatic and imidazole protons. The most notable

difference would be the absence of the signal for the methyl group protons where the

deuterium atoms have been substituted.

¹³C NMR: The carbon spectrum would show a signal for the labeled ¹³C atom, which would

exhibit coupling to the attached deuterium atoms. The chemical shift would be consistent

with a methyl carbon in that position. The presence of the ¹³C label allows for specific

tracking and quantification using NMR methods as well.[3]

Infrared (IR) Spectroscopy: The IR spectrum would be dominated by the vibrational modes of

the aromatic and imidazole rings and the alkyl chains. The C-D stretching vibrations would

be present at a lower frequency (around 2100-2250 cm⁻¹) compared to the typical C-H

stretches (around 2850-3000 cm⁻¹), providing a clear indication of deuteration. The

PubChem database contains an ATR-IR spectrum for the unlabeled medetomidine

hydrochloride which can serve as a reference.[10]
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Application as an Internal Standard in Mass
Spectrometry
The primary and most critical application of Medetomidine-13C,d3 HCl is as an internal

standard for the accurate quantification of medetomidine in complex matrices.[1]

Experimental Protocol: Quantification of Medetomidine
in Plasma using LC-MS/MS
This protocol outlines a typical workflow for using Medetomidine-13C,d3 HCl as an internal

standard.

Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of Medetomidine-13C,d3 HCl in methanol.

Prepare a separate 1 mg/mL stock solution of unlabeled medetomidine standard in

methanol.

Preparation of Calibration Curve and Quality Control (QC) Samples:

Perform serial dilutions of the unlabeled medetomidine stock solution with a blank

biological matrix (e.g., drug-free plasma) to create calibration standards at a range of

concentrations (e.g., 0.1 to 100 ng/mL).

Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation (Protein Precipitation):

To 100 µL of each calibrator, QC, and unknown plasma sample in a microcentrifuge tube,

add 10 µL of a working solution of Medetomidine-13C,d3 HCl (e.g., at 50 ng/mL in

methanol) and vortex briefly. The causality here is to ensure the internal standard is

present before any sample loss can occur.

Add 300 µL of ice-cold acetonitrile to precipitate proteins. This is a self-validating step as

inefficient precipitation would affect both analyte and standard, but the ratio remains

constant.
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Vortex for 1 minute, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the prepared samples onto an appropriate LC column (e.g., a C18 column).

Use a mobile phase gradient (e.g., water and acetonitrile with 0.1% formic acid) to

separate medetomidine from other matrix components.

Set the mass spectrometer to monitor specific Multiple Reaction Monitoring (MRM)

transitions for both medetomidine and Medetomidine-13C,d3 HCl. For example:

Medetomidine: Q1 m/z 201.1 -> Q3 m/z [specific fragment ion]

Medetomidine-13C,d3: Q1 m/z 205.1 -> Q3 m/z [corresponding fragment ion]

Data Analysis:

Calculate the peak area ratio of the analyte to the internal standard for all samples.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of medetomidine in the QC and unknown samples by

interpolating their peak area ratios from the calibration curve.

Sample Preparation LC-MS/MS Analysis Quantification

Plasma Sample Spike with
Medetomidine-13C,d3 HCl

Protein Precipitation
(Acetonitrile) Centrifugation Collect Supernatant LC Separation

(C18 Column)
Mass Spectrometry

(MRM Mode) Data Acquisition Calculate Peak
Area Ratios

Generate
Calibration Curve

Determine
Concentration

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using Medetomidine-13C,d3 HCl as an internal

standard.
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Handling, Storage, and Safety
Medetomidine-13C,d3 HCl is a potent pharmaceutical compound and must be handled with

appropriate precautions. Safety Data Sheets (SDS) classify the compound as fatal if swallowed

or inhaled, and toxic in contact with skin.[7] It is also suspected of damaging fertility or the

unborn child and causes damage to organs through prolonged or repeated exposure.[7]

Personal Protective Equipment (PPE): Always use a certified fume hood. Wear a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Avoid creating dust. This material should be handled by trained personnel only.

Storage: Store the solid compound tightly sealed at -20°C as recommended by the supplier.

[1][11]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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